2-{[5-benzyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-sulfamoylphenyl)acetamide

• Molecular Formula: C20H21N5O3S2
• Molecular Weight: 443.5 g/mol
• IUPAC Name: 2-[(5-benzyl-4-prop-2-enyl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-sulfamoylphenyl)acetamide
• InChI: InChI=1S/C20H21N5O3S2/c1-2-12-25-18(13-15-6-4-3-5-7-15)23-24-20(25)29-14-19(26)22-16-8-10-17(11-9-16)30(21,27)28/h2-11H,1,12-14H2,(H,22,26)(H2,21,27,28)
• InChI Key: WCWVLRGZTSMPBH-UHFFFAOYSA-N
• SMILES: C=CCN1C(=NN=C1SCC(=O)NC2=CC=C(C=C2)S(=O)(=O)N)CC3=CC=CC=C3

Description

2-{[5-benzyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-sulfamoylphenyl)acetamide is a chemical compound that has gained significant interest in scientific research due to its potential applications in medicinal chemistry. This compound has shown promising results in various studies, and its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions are discussed in

Mechanism of Action

The mechanism of action of 2-{[5-benzyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-sulfamoylphenyl)acetamide is not fully understood. However, it is believed to inhibit the activity of various enzymes and receptors involved in cancer cell growth, bacterial cell wall synthesis, and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes and receptors involved in cancer cell growth, bacterial cell wall synthesis, and inflammation. Additionally, it has been shown to induce apoptosis in cancer cells and have antibacterial and anti-inflammatory activities.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{[5-benzyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-sulfamoylphenyl)acetamide in lab experiments is its potential applications in medicinal chemistry. It has shown promising results in various studies, and its potential applications in the treatment of cancer, bacterial infections, and inflammation make it an attractive candidate for further research. However, one limitation of using this compound in lab experiments is its complex synthesis method, which requires various reagents and solvents.

Future Directions

There are several future directions for the research on 2-{[5-benzyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-sulfamoylphenyl)acetamide. One direction is to further investigate its potential applications in medicinal chemistry, including the treatment of cancer, bacterial infections, and inflammation. Another direction is to optimize its synthesis method to make it more efficient and cost-effective. Additionally, further studies are needed to fully understand its mechanism of action and to identify potential drug targets.

Synthesis Methods

The synthesis of 2-{[5-benzyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-sulfamoylphenyl)acetamide involves a multi-step process that requires various reagents and solvents. The first step involves the reaction of benzylamine with propargyl bromide in the presence of a base to form 5-benzyl-1-propargylamine. The second step involves the reaction of 5-benzyl-1-propargylamine with thiosemicarbazide in ethanol to form 5-benzyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-thiol. The third step involves the reaction of 5-benzyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-thiol with 4-sulfamoylphenylacetyl chloride in the presence of a base to form this compound.

Scientific Research Applications

2-{[5-benzyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-sulfamoylphenyl)acetamide has been extensively studied for its potential applications in medicinal chemistry. It has shown promising results in the treatment of various diseases, including cancer, bacterial infections, and inflammation. This compound has been shown to inhibit the growth of cancer cells and induce apoptosis in vitro and in vivo. It has also been shown to have antibacterial activity against various strains of bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). Additionally, it has been shown to have anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.